Cas no 242459-85-4 (Cyclopentylmethanesulfonyl chloride)

Cyclopentylmethanesulfonyl chloride is a versatile reagent in organic synthesis, known for its high purity and stability. It offers excellent reactivity in forming sulfonamide bonds, making it ideal for the synthesis of pharmaceuticals and agrochemicals. Its unique cyclopentyl group provides enhanced stability and solubility, facilitating efficient reactions under mild conditions.

Cyclopentylmethanesulfonyl chloride structure

242459-85-4 structure

Product Name:Cyclopentylmethanesulfonyl chloride

CAS No:242459-85-4

MF:C₆H₁₁ClO₂S

MW:182.668339967728

MDL:MFCD05863880

CID:1084469

PubChem ID:2735404

Update Time:2025-10-15

Cyclopentylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- Cyclopentylmethanesulfonyl chloride
- CYCLOPENTYLMETHANESULPHONYL CHLORIDE
- Cyclopentylmethylsulphonyl chloride
- AC1MC38M
- AR3431
- CTK6H8792
- Cyclopentyl-methanesulfonyl chloride
- CZS-50-0
- AS-45606
- 242459-85-4
- FKELTSTWLHPFMJ-UHFFFAOYSA-N
- DB-369979
- AKOS009158294
- Cyclopentylmethanesulfonylchloride
- AB22672
- cyclopentylmethyl sulfonyl chloride
- CS-0171579
- F2184-0223
- SY128106
- SCHEMBL600653
- EN300-109260
- A924263
- MFCD05863880
- DTXSID00370715
- MDL： MFCD05863880
- Inchi： 1S/C6H11ClO2S/c7-10(8,9)5-6-3-1-2-4-6/h6H,1-5H2
- InChI Key： FKELTSTWLHPFMJ-UHFFFAOYSA-N
- SMILES： ClS(CC1CCCC1)(=O)=O

Computed Properties

Exact Mass: 182.0168285g/mol
Monoisotopic Mass: 182.0168285g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 42.5Å²

Experimental Properties

Color/Form: Liquid

Cyclopentylmethanesulfonyl chloride Security Information

Signal Word：Danger
Hazard Statement： H302;H314
Warning Statement： P280;P305+P351+P338;P310
Hazardous Material Identification：
Storage Condition：2-8 °C

Cyclopentylmethanesulfonyl chloride Pricemore >>

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